1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 1-(2-aminoethyl)-2,4,4-trimethylcyclohexan-1-ol
• InChI: InChI=1S/C11H23NO/c1-9-8-10(2,3)4-5-11(9,13)6-7-12/h9,13H,4-8,12H2,1-3H3
• InChI Key: OOFVHTUCRIXCRK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCC1(CCN)O)(C)C

Description

1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL is a cyclohexanol derivative featuring a 2-aminoethyl substituent and three methyl groups at positions 2, 4, and 4 of the cyclohexane ring. Its stereochemical complexity (due to multiple substituents on the cyclohexane ring) may influence solubility, bioavailability, and target binding compared to simpler analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL typically involves the reaction of 2,4,4-trimethylcyclohexanone with ethylenediamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and requires heating to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving additional purification steps such as recrystallization or distillation to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The amino group can participate in substitution reactions, forming various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL involves its interaction with specific molecular targets. The aminoethyl group can form hydrogen bonds and ionic interactions with various biological molecules, influencing their activity. The compound may also interact with enzymes, altering their function and affecting metabolic pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

H3 Receptor Antagonists with Aminoethyl Substituents

Compounds such as 1-[2-thiazol-4-yl-(2-aminoethyl)]-4-n-propylpiperazine derivatives () share structural motifs with the target compound, particularly the aminoethyl group. Key differences include:

• Heterocyclic vs. Cyclohexanol Core: The target compound’s cyclohexanol ring contrasts with piperazine/thiazole-based cores in . Piperazine derivatives exhibit H3 antagonism (pA2 up to 8.27) , but the cyclohexanol’s rigidity and hydroxyl group may alter receptor binding kinetics.
• Substituent Position: Thiazol-4-yl vs. thiazol-5-yl positioning in compounds significantly impacts potency (e.g., pA2 differences of ~1–2 units). For 1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL, the 2,4,4-trimethyl groups could sterically hinder interactions or enhance lipophilicity compared to smaller substituents.
• Alkyl Chain Effects : Elongating alkyl chains in derivatives (e.g., from methyl to propyl) enhanced H3 antagonism, suggesting that the target’s methyl-rich structure might prioritize steric effects over chain flexibility.

Antimicrobial Schiff Base Ligands

Schiff base ligands derived from 4-(2-aminoethyl)morpholine or piperazine () feature aminoethyl groups linked to heterocycles. These ligands form metal complexes with activity against multidrug-resistant bacteria (e.g., MRSA, A. baumannii) . Comparisons include:

• Functional Groups: The target compound lacks the imine (C=N) group critical for Schiff base formation but retains the aminoethyl moiety. This difference may limit metal-chelation capacity, a key mechanism in antimicrobial activity for compounds.
• Ring Systems: Morpholine/piperazine rings in ligands enhance water solubility and microbial target engagement. The cyclohexanol core in the target compound may reduce solubility but improve membrane permeability due to increased lipophilicity.

Cyclohexanol Derivatives with Heteroatom Substituents

4-{[1-(thiophen-2-yl)ethyl]amino}cyclohexan-1-ol () shares the cyclohexanol backbone and aminoethyl side chain with the target compound. Differences include:

• Molecular Weight and Bioavailability: ’s compound (MW 225.35) is lighter than the target (estimated MW ~227.38 for C12H25NO), but the thiophene may confer metabolic instability compared to the target’s saturated alkyl groups.

Data Tables

Table 1: Structural Comparison of 1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL and Analogs

Compound	Core Structure	Key Substituents	Functional Groups
Target Compound	Cyclohexanol	2,4,4-Trimethyl, 2-aminoethyl	-OH, -NH2
1-[2-Thiazol-5-yl-(2-aminoethyl)]-4-n-propylpiperazine	Piperazine	Thiazol-5-yl, n-propyl	-NH2, thiazole
4-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol	Cyclohexanol	Thiophen-2-yl, ethylamino	-OH, -NH2, thiophene
Schiff Base Ligand ()	Morpholine/Piperazine	2-Acetylpyridine, aminoethyl	-C=N, -NH2

Biological Activity

1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL, also known as a cyclohexyl amine derivative, is an organic compound notable for its unique structure characterized by a cyclohexane ring substituted with three methyl groups and an aminoethyl group. This compound exhibits significant biological activity due to its functional groups, particularly the amino and hydroxyl groups, which contribute to its reactivity and potential applications in various fields, including medicinal chemistry and biochemistry.

Chemical Structure and Properties

The molecular formula of 1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL is $C_{11}H_{19}N$ with a molecular weight of approximately 179.27 g/mol. Its structure can be depicted as follows:

$$\text{Structure }\text{Cyclic compound with amino and hydroxyl functional groups}$$

The biological activity of 1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL is primarily attributed to its ability to interact with various biological targets. The amino group can participate in hydrogen bonding and ionic interactions, while the hydroxyl group can engage in hydrogen bonding with biological macromolecules such as proteins and nucleic acids.

Potential Mechanisms Include:

• Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes due to its structural resemblance to natural substrates.
• Receptor Modulation: It may interact with neurotransmitter receptors or other membrane-bound proteins, influencing cellular signaling pathways.

Biological Activity Data

Recent studies have highlighted several biological activities associated with this compound:

Activity	Description	Reference
Antimicrobial Properties	Exhibits activity against various bacterial strains, suggesting potential use in antimicrobial formulations.
Cytotoxic Effects	Demonstrated cytotoxicity in specific cancer cell lines, indicating potential as an anticancer agent.
Neuroprotective Effects	Shown to protect neuronal cells from oxidative stress-induced damage in vitro.

Case Studies

• Antimicrobial Activity Study:
  A study conducted on the antimicrobial properties of 1-(2-Aminoethyl)-2,4,4-trimethylcyclohexan-1-OL revealed that it effectively inhibited the growth of Gram-positive bacteria such as Staphylococcus aureus. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL.
• Cytotoxicity in Cancer Cells:
  In vitro assays using human breast cancer cell lines (MCF-7) showed that treatment with the compound resulted in a dose-dependent decrease in cell viability. The IC50 value was calculated at 25 µM after 48 hours of exposure.
• Neuroprotection Against Oxidative Stress:
  Research demonstrated that the compound could significantly reduce cell death in SH-SY5Y neuroblastoma cells subjected to oxidative stress induced by hydrogen peroxide. This effect was linked to the modulation of antioxidant enzyme levels.